Cas no 21095-64-7 (2-Phenyl-1,3-benzoxazole-5-carboxylic Acid)

• Product Name: 2-Phenyl-1,3-benzoxazole-5-carboxylic Acid
• CAS No: 21095-64-7
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 891345
• Update Time: 2026-04-29

2-Phenyl-1,3-benzoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-BENZOOXAZOLE-5-CARBOXYLIC ACID
• 2-phenyl-1,3-benzoxazole-5-carboxylic acid
• 2-Phenyl-benzoxazol-5-carbonsaeure
• 2-phenyl-benzoxazole-5-carboxylic acid
• 5-Carboxy-2-phenylbenzoxazole
• 2-Phenyl-1,3-benzoxazole-5-carboxylic Acid

• Inchi： InChI=1S/C14H9NO3/c16-14(17)10-6-7-12-11(8-10)15-13(18-12)9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key： UNJLCBQGDIBMAE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)C(=O)O)O2

Computed Properties

• Exact Mass: 239.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 63.33000
• LogP: 3.19300

Additional information on 2-Phenyl-1,3-benzoxazole-5-carboxylic Acid

2-Phenyl-Benzooxazole-5-carboxylic Acid (CAS No: 21095-64-7)

Benzooxazoles are a class of heterocyclic compounds that have garnered significant attention in the field of biopharmaceuticals and drug discovery due to their unique structural properties and potential biological activities. Among these, 2-Phenyl-Benzooxazole-5-carboxylic Acid stands out as a compound with promising applications in medicinal chemistry and materials science. This article provides an in-depth exploration of the structure, synthesis, biological activity, and potential applications of this compound.

The compound 2-Phenyl-Benzooxazole-5-carboxylic Acid (CAS No: 21095-64-7) is characterized by its fused bicyclic structure comprising a benzene ring and an oxazole moiety. The substitution pattern at positions 2 and 5 introduces additional complexity to the molecule, making it a subject of interest for chemical synthesis and bioactivity studies.

Recent advancements in organic synthesis have enabled the development of efficient methodologies for the preparation of benzooxazole derivatives. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve the desired structures with high yields and purity. The introduction of a carboxylic acid group at position 5 further enhances the versatility of this compound, as it allows for easy coupling reactions and modifications.

In terms of biological activity, 2-Phenyl-Benzooxazole-5-carboxylic Acid has shown potential in various biomedical applications. Studies have demonstrated its ability to inhibit certain enzymes and receptors, making it a valuable lead compound in the development of therapeutic agents. Furthermore, the presence of the oxazole ring confers upon this molecule unique electronic properties, which may be exploitable in pharmacological research.

One of the most exciting developments in the study of 2-Phenyl-Benzooxazole-5-carboxylic Acid is its potential application in cancer therapy. Preclinical studies have indicated that this compound exhibits anti-proliferative activity against several cancer cell lines, suggesting its utility as a promising candidate for anticancer drug development.

Another area of research that has gained traction is the exploration of benzooxazole derivatives in neurodegenerative diseases. The unique structural features of this compound make it an attractive template for designing agents that can modulate key pathways involved in Alzheimer's disease, Parkinson's disease, and other related conditions.

Moreover, the carboxylic acid functionality present in 2-Phenyl-Benzooxazole-5-carboxylic Acid enables its use as a building block in polymer synthesis. This has opened up new avenues for the development of biocompatible materials with applications in tissue engineering and drug delivery systems.

Recent advancements in machine learning and computational chemistry have further enhanced our understanding of the molecular interactions of 2-Phenyl-Benzooxazole-5-carboxylic Acid. These tools have been instrumental in predicting binding affinities, identifying key residues involved in receptor-ligand interactions, and optimizing the compound's pharmacokinetic properties.

Overall, 2-Phenyl-Benzooxazole-5-carboxylic Acid represents a fascinating case study in the intersection of medicinal chemistry, biophysics, and materials science. Its unique structural features, coupled with its demonstrated biological activity, position it as a valuable tool in the quest for novel therapeutic agents.